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Introduction
Diglyme, also known as bis(2-methoxyethyl) ether or diethylene glycol dimethyl ether, is a

polar aprotic solvent with the chemical formula C₆H₁₄O₃.[1][2] It is a clear, colorless liquid with a

mild, ethereal odor.[3][4] Due to its high boiling point, stability across a wide pH range, and

excellent solvating power for a variety of organic and inorganic compounds, diglyme is a

versatile and widely utilized solvent in industrial and laboratory settings.[2][5] This technical

guide provides an in-depth overview of the physical and chemical properties of diglyme, along

with standardized experimental protocols for their determination.

Physical Properties of Diglyme
Diglyme's physical characteristics make it a suitable medium for a range of chemical

processes. It is miscible with water and many common organic solvents, including alcohols,

diethyl ether, and hydrocarbons.[4][6] Its key physical properties are summarized in the tables

below.
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Property Value Temperature (°C) Pressure

Molecular Weight 134.17 g/mol - -

Appearance Colorless liquid Ambient Atmospheric

Odor Mild, ethereal Ambient Atmospheric

Melting Point
-68 °C to -64 °C[3][7]

[8][9]
- Atmospheric

Boiling Point 162 °C[3][8][9] - 760 mmHg

Flash Point
51 °C to 57 °C (closed

cup)[10][11][12]
- -

Autoignition

Temperature

170 °C to 235 °C[2]

[10]
- Atmospheric

Optical and Other Physical Properties
Property Value Temperature (°C)

Density 0.937 to 0.9451 g/mL[7][8][13] 20

Refractive Index
1.407 to 1.4097 (at nD line)[1]

[14]
20

Viscosity 1.089 to 2 cP[1][10] 20

Vapor Pressure 2.3 to 3 mmHg[3][9][14] 20

Vapor Density 4.6 (air = 1)[3][9] -

Surface Tension 27 mN/m[14] 20

Octanol/Water Partition

Coefficient (log P)
-0.36[1][2] -

Chemical Properties and Reactivity of Diglyme
Diglyme is a chemically stable solvent, particularly under neutral and alkaline conditions,

making it an excellent medium for reactions involving strong bases.[4][5] Its ability to chelate
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cations enhances the reactivity of anions in solution.[4]

Key Chemical Characteristics:

Solvation: As a polar aprotic solvent, diglyme effectively solvates cations, which can

accelerate reaction rates in organometallic chemistry, such as in Grignard reactions and

metal hydride reductions.[4][15]

Stability: It is stable at high pH levels and elevated temperatures, allowing for a broad range

of reaction conditions.[4][5]

Peroxide Formation: Like other ethers, diglyme can form explosive peroxides upon

exposure to air and light.[10][16] It is often supplied with an inhibitor, such as 2,6-di-tert-

butyl-4-methylphenol (BHT), to prevent peroxide formation.[14]

Incompatibilities: Diglyme is incompatible with strong oxidizing agents, strong acids, and

strong bases under certain conditions.[5][10] It can react violently with strong oxidants.[12]

Decomposition: When heated to decomposition, it may emit toxic fumes.[1] In the presence

of active metals at higher temperatures, diglyme can decompose, potentially leading to a

rapid increase in pressure and temperature.[8]

Experimental Protocols
The following are standardized methodologies for determining the key physical properties of

liquid organic compounds such as diglyme. These protocols are based on widely accepted

standards, primarily from ASTM International.

Determination of Boiling Point
Method: Based on ASTM D1078 - Standard Test Method for Distillation Range of Volatile

Organic Liquids.[17][18][19][20]

Procedure:

A 100 mL sample of the liquid is placed in a distillation flask.

The flask is heated, and the vapor is passed through a condenser.
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The temperature at which the first drop of condensate falls from the condenser is recorded

as the initial boiling point.

The temperature is continuously monitored as the distillation proceeds.

The boiling range is the temperature interval from the initial boiling point to the point where

the last of the liquid evaporates. For a pure substance like diglyme, this range should be

narrow.

Determination of Melting Point
Method: Based on ASTM E324 - Standard Test Method for Relative Initial and Final Melting

Points and the Melting Range of Organic Chemicals.[2][21][22][23][24]

Procedure:

A small, dry sample of the solidified diglyme is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the first signs of liquid formation are observed is the initial melting

point.

The temperature at which the last solid crystal melts is the final melting point. The melting

range is the difference between these two temperatures.

Determination of Density
Method: Based on ASTM D4052 - Standard Test Method for Density, Relative Density, and API

Gravity of Liquids by Digital Density Meter.[4][14][15][25][26][27][28][29]

Procedure:

A small volume of the liquid sample is introduced into an oscillating U-tube.
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The change in the oscillating frequency of the U-tube caused by the mass of the sample is

measured.

This frequency change is used in conjunction with calibration data to determine the density

of the sample at a specific temperature.

Determination of Viscosity
Method: Based on ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent

and Opaque Liquids.[1][10][16][30][31]

Procedure:

The time for a fixed volume of the liquid to flow under gravity through the capillary of a

calibrated viscometer is measured.

The viscometer is maintained at a constant, known temperature.

The kinematic viscosity is calculated by multiplying the measured flow time by the calibration

constant of the viscometer.

The dynamic viscosity can be obtained by multiplying the kinematic viscosity by the density

of the liquid.

Determination of Refractive Index
Method: Based on ASTM D1218 - Standard Test Method for Refractive Index and Refractive

Dispersion of Hydrocarbon Liquids.[7][9][32][33][34]

Procedure:

A few drops of the sample are placed on the prism of a refractometer.

The instrument is adjusted to bring the dividing line between the light and dark fields into

view.

The refractive index is read directly from the instrument's scale.
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The measurement is performed at a controlled temperature, typically 20°C.

Determination of Flash Point
Method: Based on ASTM D93 - Standard Test Methods for Flash Point by Pensky-Martens

Closed Cup Tester.[5][8][11][12][35]

Procedure:

The sample is heated in a closed cup at a slow, constant rate with continuous stirring.

An ignition source is directed into the cup at regular intervals.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors of the sample to ignite.

Determination of Autoignition Temperature
Method: Based on ASTM E659 - Standard Test Method for Autoignition Temperature of Liquid

Chemicals.[3][6][36][37][38][39][40]

Procedure:

A small, measured amount of the liquid is injected into a heated, air-filled flask.

The temperature of the flask is varied, and the time to ignition is observed.

The autoignition temperature is the lowest temperature at which the chemical will

spontaneously ignite.

Diglyme in Chemical Synthesis: A Workflow for
Organometallic Reactions
The following diagram illustrates a generalized workflow for utilizing diglyme as a solvent in an

organometallic reaction, highlighting its key roles and the necessary safety precautions.
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Workflow for Utilizing Diglyme in Organometallic Reactions

Solvent Preparation

Reaction Setup

Reaction and Workup

Product Isolation

Key

Start: Procure Diglyme

Purification (if necessary)
- Removal of water and peroxides

Reaction Vessel Setup
(Inert atmosphere, e.g., N2 or Ar)

Add purified diglyme as solvent

Addition of Reactants
- Organometallic reagent

- Substrate

Reaction at Controlled Temperature

Aqueous Workup and Extraction

Separation of Organic Layer

Product Purification
(e.g., distillation, chromatography)

End: Isolated Product

Preparation

Setup

Process

Isolation

Click to download full resolution via product page

Caption: Generalized workflow for using diglyme in organometallic synthesis.
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Conclusion
Diglyme's unique combination of physical and chemical properties, including its high boiling

point, excellent solvating capabilities, and stability, establishes it as a valuable solvent in a

multitude of chemical applications. A thorough understanding of these properties, determined

through standardized experimental protocols, is crucial for its safe and effective use in

research, development, and industrial processes. Researchers and professionals must remain

mindful of its potential hazards, particularly peroxide formation, and handle it in accordance

with established safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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